Cas no 2248295-83-0 (4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methyl 1-methyl-1H-pyrazole-3,4-dicarboxylate)

• Product Name: 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methyl 1-methyl-1H-pyrazole-3,4-dicarboxylate
• CAS No: 2248295-83-0
• MF: C₁₅H₁₁N₃O₆
• MW: 329.264343500137
• CID: 6207180
• PubChem ID: 165730616
• Update Time: 2025-06-08

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methyl 1-methyl-1H-pyrazole-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2248295-83-0
• 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methyl 1-methyl-1H-pyrazole-3,4-dicarboxylate
• EN300-6516867

• Inchi： 1S/C15H11N3O6/c1-17-7-10(11(16-17)15(22)23-2)14(21)24-18-12(19)8-5-3-4-6-9(8)13(18)20/h3-7H,1-2H3
• InChI Key： ABWAMSVJCXHRKY-UHFFFAOYSA-N
• SMILES： O(C(C1=CN(C)N=C1C(=O)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 329.06478508g/mol
• Monoisotopic Mass: 329.06478508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 108Ų

Additional information on 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methyl 1-methyl-1H-pyrazole-3,4-dicarboxylate

Introduction to 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methyl 1-methyl-1H-pyrazole-3,4-dicarboxylate (CAS No. 2248295-83-0)

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methyl 1-methyl-1H-pyrazole-3,4-dicarboxylate, identified by the CAS number 2248295-83-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methyl 1-methyl-1H-pyrazole-3,4-dicarboxylate incorporates a 1,3-dioxo moiety and a dihydroisoindole ring system, which are known for their role in modulating various biological pathways. The presence of multiple carboxylate groups and a methyl-substituted pyrazole moiety further enhances its potential as a pharmacophore in drug design. This compound's architecture suggests it may interact with biological targets in ways that could be exploited for therapeutic purposes.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their applications in drug discovery. The pyrazole scaffold, in particular, has been extensively studied due to its versatility and the wide range of biological activities exhibited by its derivatives. The incorporation of additional functional groups, such as the dihydroisoindole and dioxo units in this compound, aims to enhance its binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methyl 1-methyl-1H-pyrazole-3,4-dicarboxylate is its potential as a lead compound for further derivatization. Researchers have been exploring ways to modify its structure to optimize its pharmacological properties. For instance, the carboxylate groups can be used as anchors for further chemical modifications, allowing for the creation of libraries of analogs with tailored biological activities.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The dihydroisoindole core is typically constructed through cyclization reactions, while the introduction of the dioxo group often involves oxidation processes. The final step involves the installation of the pyrazole moiety and the methyl substituents, which can be achieved through condensation or alkylation reactions.

From a computational chemistry perspective, understanding the three-dimensional structure of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methyl 1-methyl-1H-pyrazole-3,4-dicarboxylate is crucial for predicting its interactions with biological targets. Molecular modeling techniques have been employed to simulate how this compound might bind to proteins or other biomolecules. These simulations help in identifying key residues that are critical for binding affinity and selectivity.

Recent studies have highlighted the importance of pyrazole derivatives in developing drugs with improved efficacy and reduced side effects. The structural features of this compound make it a promising candidate for further investigation in areas such as anti-inflammatory therapy and anticancer research. For instance, some pyrazole-based compounds have shown inhibitory activity against enzymes involved in inflammatory pathways.

The potential applications of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methyl 1-methyl-1H-pyrazole-3,4-dicarboxylate extend beyond traditional pharmaceuticals. Its unique chemical properties make it an attractive candidate for use in materials science and agrochemicals. Researchers are exploring how its structure can be modified to enhance its performance in these fields.

In conclusion,4-(1,3-dioxo -2 , - - - - - - - - - - - - - hydro - - isoindol - ) (CAS No . ) ) ) ) ) ) ) ) ) is a structurally complex organic compound with significant potential as a pharmacophore . Its unique chemical features and versatile biological activities make it an intriguing candidate for further research . As computational chemistry advances , our understanding of how this compound interacts with biological targets will continue to evolve , opening up new avenues for therapeutic development . p >